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Compound of Interest

Compound Name:
2-Formyl-4-nitrophenoxyacetic

acid

Cat. No.: B1331097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Formyl-
4-nitrophenoxyacetic acid. Due to the limited availability of specific quantitative solubility data

in publicly accessible literature, this document focuses on providing a framework for

understanding its potential solubility based on related compounds and outlines a standard

experimental protocol for determining its precise solubility in various solvents.

Compound Overview
2-Formyl-4-nitrophenoxyacetic acid is a substituted phenoxyacetic acid derivative. Its

chemical structure, featuring a carboxylic acid group, a nitro group, and a formyl group,

suggests a degree of polarity that will influence its solubility in different solvent systems.

Chemical Structure:

Solubility Data
Precise quantitative solubility data for 2-Formyl-4-nitrophenoxyacetic acid in a range of

common laboratory solvents is not readily available in published literature. However, based on

the solubility of structurally related compounds like nitrophenylacetic acids, a qualitative

assessment can be inferred. Safety Data Sheets for similar compounds indicate some degree

of water solubility.
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For research and development purposes, it is crucial to experimentally determine the solubility

of this compound in the specific solvents relevant to your application. The following table

provides a template for recording such experimental data.

Table 1: Experimental Solubility of 2-Formyl-4-nitrophenoxyacetic acid (Illustrative Template)

Solvent
Chemical
Formula

Polarity
Index

Temperat
ure (°C)

Solubility
(g/L)

Molar
Solubility
(mol/L)

Observati
ons

Water H₂O 10.2 25
Data to be

determined

Data to be

determined

Methanol CH₃OH 5.1 25
Data to be

determined

Data to be

determined

Ethanol C₂H₅OH 4.3 25
Data to be

determined

Data to be

determined

Acetone C₃H₆O 5.1 25
Data to be

determined

Data to be

determined

Ethyl

Acetate
C₄H₈O₂ 4.4 25

Data to be

determined

Data to be

determined

Dichlorome

thane
CH₂Cl₂ 3.1 25

Data to be

determined

Data to be

determined

N,N-

Dimethylfor

mamide

(DMF)

C₃H₇NO 6.4 25
Data to be

determined

Data to be

determined

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 7.2 25
Data to be

determined

Data to be

determined

Toluene C₇H₈ 2.4 25
Data to be

determined

Data to be

determined

Hexane C₆H₁₄ 0.1 25
Data to be

determined

Data to be

determined
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Note: The data in this table is for illustrative purposes only and must be populated with

experimentally determined values.

Experimental Protocol: Equilibrium Solubility
Determination via Shake-Flask Method
The following is a detailed protocol for determining the equilibrium solubility of 2-Formyl-4-
nitrophenoxyacetic acid in various solvents. This method is based on the widely accepted

shake-flask technique.

Objective: To determine the saturation solubility of 2-Formyl-4-nitrophenoxyacetic acid in a

selection of solvents at a constant temperature.

Materials:

2-Formyl-4-nitrophenoxyacetic acid (solid)

Selected solvents (e.g., water, ethanol, acetone, etc.)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.45 µm PTFE or other suitable material)

Syringes

Volumetric flasks

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid 2-Formyl-4-nitrophenoxyacetic acid to a series of vials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1331097?utm_src=pdf-body
https://www.benchchem.com/product/b1331097?utm_src=pdf-body
https://www.benchchem.com/product/b1331097?utm_src=pdf-body
https://www.benchchem.com/product/b1331097?utm_src=pdf-body
https://www.benchchem.com/product/b1331097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a known volume of each selected solvent to the respective vials. Ensure there is

enough solid to maintain an excess even after saturation.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25 °C).

Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached. The time required for equilibration should be determined experimentally by taking

measurements at different time points until the concentration of the solute in the

supernatant remains constant.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed at the same temperature for a

sufficient time to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the withdrawn supernatant through a syringe filter into a clean vial to

remove any undissolved solid particles.

Quantification:

Dilute the filtered supernatant with a known volume of the same solvent to a concentration

that falls within the linear range of the analytical instrument.

Analyze the diluted samples using a pre-validated analytical method (e.g., UV-Vis

spectrophotometry at a specific wavelength or HPLC with a suitable column and mobile

phase) to determine the concentration of 2-Formyl-4-nitrophenoxyacetic acid.

Prepare a calibration curve using standard solutions of known concentrations to accurately

quantify the solute concentration in the samples.

Data Analysis:
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Calculate the solubility of 2-Formyl-4-nitrophenoxyacetic acid in each solvent based on

the measured concentration and the dilution factor.

Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter

(mol/L).

Visualizations
Diagram 1: Experimental Workflow for Shake-Flask Solubility Determination
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Settle excess solid
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Calculate solubility
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Caption: Workflow for determining solubility using the shake-flask method.
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Conclusion
While specific quantitative solubility data for 2-Formyl-4-nitrophenoxyacetic acid is not

readily available, this guide provides a robust framework for its experimental determination.

The provided shake-flask protocol is a standard and reliable method for generating the

necessary data for research, formulation development, and other scientific applications.

Accurate solubility data is fundamental for the successful application of this compound in

various fields, and it is strongly recommended that researchers perform these measurements

under their specific experimental conditions.

To cite this document: BenchChem. [Solubility Profile of 2-Formyl-4-nitrophenoxyacetic Acid:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331097#solubility-of-2-formyl-4-nitrophenoxyacetic-
acid-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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